Cas no 1154958-82-3 (Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-)

• Product Name: Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-
• CAS No: 1154958-82-3
• MF: C₁₂H₁₅BrOS
• MW: 287.215901613235
• CID: 5157104
• Update Time: 2025-05-19

Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-
• 1-(2-Bromophenyl)-2-(sec-butylthio)ethan-1-one

• Inchi： 1S/C12H15BrOS/c1-3-9(2)15-8-12(14)10-6-4-5-7-11(10)13/h4-7,9H,3,8H2,1-2H3
• InChI Key： CRGPPWGCWLVQBO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1Br)CSC(C)CC

Additional information on Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-

Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- (CAS No. 1154958-82-3): A Comprehensive Overview

Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-, identified by its CAS number 1154958-82-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, featuring a unique structural framework, has garnered attention due to its potential applications in various chemical synthesis and medicinal chemistry endeavors. The molecular structure comprises a ketone group attached to a bromophenyl moiety and a (1-methylpropyl)thio substituent, which together contribute to its distinct chemical properties and reactivity.

The< strong>Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- molecule exhibits a high degree of versatility, making it a valuable intermediate in the synthesis of more complex organic molecules. Its dual functionality allows for selective modifications at multiple sites, enabling chemists to tailor its properties for specific applications. In recent years, this compound has been explored in the development of novel pharmaceutical agents, where its structural features offer promising avenues for drug design.

One of the most intriguing aspects of Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- is its role in medicinal chemistry. Researchers have been particularly interested in its potential as a precursor for small-molecule inhibitors targeting various biological pathways. The bromophenyl group, in particular, provides a reactive site for further functionalization, allowing for the introduction of additional pharmacophores that can enhance binding affinity and selectivity. This has led to several studies investigating its derivatives as candidates for treating neurological disorders, inflammatory conditions, and even certain types of cancer.

In addition to its pharmaceutical applications, Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- has found utility in materials science and industrial chemistry. Its unique reactivity makes it a suitable candidate for polymer modification and the synthesis of advanced materials with tailored properties. For instance, researchers have explored its use in creating conductive polymers and liquid crystals, where its molecular structure can contribute to improved thermal stability and mechanical strength.

The synthesis of Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. Typically, the process begins with the bromination of phenol derivatives followed by condensation with appropriate ketones. The introduction of the (1-methylpropyl)thio group is achieved through thiolation reactions, which can be carried out under mild conditions to preserve the integrity of the molecule. These synthetic pathways have been optimized to ensure high yields and purity, making it feasible for large-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]-'s reactivity and potential applications. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the atomic level. These simulations have been instrumental in predicting the efficacy of its derivatives as drug candidates by identifying key binding interactions and metabolic pathways. Such computational approaches are increasingly integral to modern drug discovery pipelines, streamlining the process from initial design to final optimization.

The pharmacological profile of compounds derived from Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- continues to be an area of active investigation. Preclinical studies have demonstrated promising results in several disease models, suggesting that modifications to its core structure could lead to potent therapeutic agents. For example, derivatives with enhanced solubility or improved bioavailability have shown encouraging activity against inflammatory markers and oxidative stress pathways associated with neurodegenerative diseases. These findings underscore the importance of further exploring this chemical scaffold for developing novel treatments.

In conclusion, Ethanone, 1-(2-bromophenyl)-2-[(1-methylpropyl)thio]- (CAS No. 1154958-82-3) is a multifaceted compound with significant potential across multiple domains of chemistry and medicine. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve through both experimental and computational studies, new opportunities for application are likely to emerge, further solidifying its importance in scientific endeavors.